![molecular formula C21H20N4O6S B2999199 [2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate CAS No. 851127-69-0](/img/structure/B2999199.png)
[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate
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Description
[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate is a useful research compound. Its molecular formula is C21H20N4O6S and its molecular weight is 456.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Applications in Organic Chemistry
Synthetic Methodologies
Compounds with tert-butyl, methyl, nitro, and sulfanyl groups are often synthesized for their unique properties and applications in organic synthesis. For example, research on the synthesis of alkyl esters of 4-amino-2-sulfamoylbenzoic acid demonstrates the interest in developing new synthetic routes for compounds with similar functionalities, potentially offering new pathways for synthesizing complex molecules including "[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate" (Hamor & Janfaza, 1963).
Catalysis and Organic Reactions
The use of tert-butyl perbenzoate as a substitute for benzoquinone in Fujiwara-Moritani reactions highlights the catalytic potential of compounds with tert-butyl groups, suggesting possible catalytic or reactive roles for our compound in similar organic transformations (Liu & Hii, 2011).
Advanced Materials and Polymer Research
Polymer Synthesis
Research into the synthesis of novel aromatic polyhydrazides and poly(amide–hydrazide)s based on bis(ether benzoic acid)s introduces a framework for the development of new polymers with advanced properties. Compounds with tert-butyl and nitrobenzoate groups could potentially find applications in similar polymer research, contributing to the development of materials with unique thermal and mechanical properties (Hsiao, Dai, & He, 1999).
Photophysical Properties and Luminescence
Photoluminescent Materials
The study of zinc(II) complexes with 4′-phenyl-terpyridine for their photoluminescent and thermal properties opens discussions on the potential for compounds like "this compound" to serve as components in luminescent materials or in the design of metal-organic frameworks (MOFs) with specific light-emitting properties (Ma et al., 2013).
Properties
IUPAC Name |
[2-tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O6S/c1-13-18(32-17-8-6-5-7-16(17)25(29)30)19(23(22-13)21(2,3)4)31-20(26)14-9-11-15(12-10-14)24(27)28/h5-12H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMYFUAQTCWKYEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1SC2=CC=CC=C2[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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